8-(tert-butyl)-N-(2,6-difluorobenzyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 8-tert-butyl-N-[(2,6-difluorophenyl)methyl]-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C19H21F2N3O2S/c1-19(2,3)15-7-16(25)24-9-11(10-27-18(24)23-15)17(26)22-8-12-13(20)5-4-6-14(12)21/h4-7,11H,8-10H2,1-3H3,(H,22,26)
• InChI Key: WQVMRWAQOKBFQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=O)N2CC(CSC2=N1)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C19H21F2N3O2S
• Molecular Weight: 393.5 g/mol

Description

8-(tert-butyl)-N-(2,6-difluorobenzyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide is a useful research compound. Its molecular formula is C19H21F2N3O2S and its molecular weight is 393.45. The purity is usually 95%.
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Scientific Research Applications

Photosynthetic Electron Transport Inhibition

Research into pyrazole derivatives, including structures similar to the queried compound, has shown that certain compounds can act as inhibitors of photosynthetic electron transport. These compounds have been evaluated for their potential as herbicides, indicating a significant interest in their application for agricultural chemistry. For instance, Vicentini et al. (2005) synthesized and screened pyrazoles for their ability to interfere with the light-driven reduction of ferricyanide by isolated spinach chloroplasts, finding that some compounds exhibited inhibitory properties comparable to commercial herbicides (Vicentini et al., 2005).

Antibacterial and Antifungal Studies

Compounds with thiazine derivatives have been prepared and shown to exhibit antibacterial and antifungal activities. Bhagat and Deshmukh (2006) synthesized thiadiazine derivatives displaying moderate to good antimicrobial properties, which underscores the potential of such compounds in the development of new antimicrobial agents (Bhagat & Deshmukh, 2006).

Insecticidal Activity

N-tert-butyl-N,N'-diacylhydrazines, structurally related to the queried compound, have been studied for their insecticidal activities. Wang et al. (2011) found that derivatives containing 1,2,3-thiadiazole exhibited good insecticidal activities against pests such as Plutella xylostella L., suggesting the relevance of these compounds in the development of environmentally benign pest regulators (Wang et al., 2011).